1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(2-fluorobenzyl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(2-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H27FN4O2/c1-2-18-7-9-21(10-8-18)32-24-15-23(28-17-29-24)30-13-11-19(12-14-30)25(31)27-16-20-5-3-4-6-22(20)26/h3-10,15,17,19H,2,11-14,16H2,1H3,(H,27,31)
• InChI Key: KGXKPLKRVKSWSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCC4=CC=CC=C4F
• Molecular Formula: C25H27FN4O2
• Molecular Weight: 434.5 g/mol
• CAS No.: 1251566-21-8

Description

This compound features a piperidine-4-carboxamide core substituted with a pyrimidin-4-yl group at position 1 and a 2-fluorobenzyl group at the carboxamide nitrogen. The pyrimidine ring is further modified with a 4-ethylphenoxy substituent at position 4.

Biological Activity

1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(2-fluorobenzyl)piperidine-4-carboxamide is a synthetic compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by the following components:

• Pyrimidine ring : A six-membered aromatic ring containing two nitrogen atoms.
• Piperidine moiety : A six-membered saturated ring containing one nitrogen atom.
• Fluorobenzyl group : Enhances lipophilicity and potential interactions with biological targets.

Molecular Formula

$$C_{21}H_{23}FN_{6}O_{2}$$

The biological activity of this compound is hypothesized to involve:

• Enzyme inhibition : Similar compounds have shown inhibitory effects on various enzymes, including tyrosinase, which is crucial in melanin production.
• Receptor modulation : The piperidine and pyrimidine components may interact with neurotransmitter receptors, influencing central nervous system activity.

Pharmacological Studies

Recent studies have indicated that derivatives with similar structural motifs exhibit a range of biological activities:

Compound Name	Structural Features	Biological Activity
Compound A	Pyrimidine + Piperazine	Antimicrobial
Compound B	Pyrazole + Triazine	Anticancer
Compound C	Fluorinated Aromatic	CNS effects

Case Studies

• Tyrosinase Inhibition : A related study evaluated the inhibitory effects of piperazine derivatives on Agaricus bisporus tyrosinase (AbTYR). The compound exhibited competitive inhibition with an IC50 value of 0.18 μM, significantly outperforming standard inhibitors like kojic acid (IC50 = 17.76 μM) .
• In Silico Predictions : Using computer-aided drug design tools such as PASS (Prediction of Activity Spectra for Substances), researchers predicted that piperidine derivatives could affect multiple biological targets including enzymes and receptors involved in cancer and CNS disorders .

In Vitro Studies

In vitro assays have shown promising results regarding the compound's ability to inhibit specific enzymes linked to disease processes. For instance, studies on related compounds suggest that modifications in the piperidine structure can enhance binding affinity to target enzymes.

Toxicity and Safety Profiles

Preliminary assessments indicate that certain derivatives do not exhibit cytotoxicity at effective concentrations, suggesting a favorable safety profile for further development .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares key structural and functional features of the compound with analogs reported in the evidence:

Compound Name	Core Structure	Substituents	Biological Target/Application	Key Structural Differences	Reference
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(2-fluorobenzyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	- 6-(4-ethylphenoxy)pyrimidin-4-yl - N-(2-fluorobenzyl)	Not explicitly stated (likely kinase/GPCR)	Reference compound
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(4-fluorobenzyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	- 6-(4-ethylphenoxy)pyrimidin-4-yl - N-(4-fluorobenzyl)	Not stated	Fluorine position on benzyl (2- vs. 4-fluoro)
N-(2-fluorobenzyl)-1-(6-(3-fluoro-5-(trifluoromethyl)benzyl)pyrimidin-4-yl)indoline-4-carboxamide	Indoline-4-carboxamide	- 6-(3-fluoro-5-(trifluoromethyl)benzyl)pyrimidin-4-yl - N-(2-fluorobenzyl)	GPR52 agonist (psychostimulant behavior)	Indoline core replaces piperidine; trifluoromethyl group
Capivasertib (4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(1H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide)	Piperidine-4-carboxamide	- Pyrrolo[2,3-d]pyrimidin-4-yl - 4-amino group - N-(chlorophenyl-hydroxypropyl)	LIMK2 inhibitor (antineoplastic)	Pyrrolopyrimidine core; amino and hydroxypropyl groups
N-(4-fluorobenzyl)-1-(1-(naphthalen-1-yl)ethyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	- 1-(naphthalen-1-yl)ethyl - N-(4-fluorobenzyl)	SARS-CoV-2 inhibitor (projected)	Naphthalene substituent replaces pyrimidine
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide	Piperidine-4-carboxamide	- 6-(4-ethylphenoxy)pyrimidin-4-yl - N-(4-methylsulfanylbenzyl)	Not stated	Methylsulfanyl group replaces fluorine on benzyl

Key Observations:

Substituent Positional Effects : The substitution pattern on the benzyl group (e.g., 2-fluoro vs. 4-fluoro) can alter steric and electronic interactions with target proteins. For example, capivasertib’s 4-chlorophenyl group enhances selectivity for LIMK2 , while the 2-fluorobenzyl group in the reference compound may influence binding to analogous targets .

Core Structure Variations: Indoline vs. Pyrrolopyrimidine vs. Pyrimidine: Capivasertib’s pyrrolopyrimidine core enables unique interactions with ATP-binding pockets in kinases, whereas the pyrimidine moiety in the reference compound may favor non-ATP competitive inhibition .

Functional Group Impact: Trifluoromethyl groups (e.g., in ) enhance metabolic stability and hydrophobic interactions . Hydroxypropyl and amino groups (e.g., in capivasertib) improve solubility and hydrogen-bonding capacity, critical for antineoplastic activity .

Research Findings and Implications

• Kinase Inhibition Potential: The pyrimidine-4-yl and piperidine-4-carboxamide motifs are recurrent in kinase inhibitors (e.g., LIMK2, SARS-CoV-2 targets) .
• GPCR Modulation: Analogs with indoline cores () demonstrate activity at GPCRs (e.g., GPR52), indicating that structural tweaks to the core can redirect selectivity toward non-kinase targets .
• Antiviral and Anticancer Applications : Piperidine-4-carboxamide derivatives show versatility, with capivasertib approved for cancer and other analogs proposed for SARS-CoV-2 .